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Compound of Interest

Compound Name: Erucyl alcohol

Cat. No.: B1231324

Disclaimer: Despite a comprehensive search of publicly available scientific literature and safety
data repositories, specific quantitative toxicity data for erucyl alcohol, such as LD50 values,
detailed irritation scores, and results from genotoxicity, carcinogenicity, and reproductive
toxicity studies, are not readily available. The following guide provides a framework for the
toxicological assessment of erucyl alcohol based on standard regulatory guidelines and
presents the available data on its physical and chemical properties. This document is intended
for researchers, scientists, and drug development professionals to understand the required
safety evaluation for a substance of this class.

Chemical and Physical Properties

Erucyl alcohol, also known as (Z)-docos-13-en-1-ol, is a long-chain unsaturated fatty alcohol.
[11[2][3][4] Its properties make it useful in various industrial applications, including as a
lubricant, surfactant, and in the manufacturing of plastics and textiles.[1][3]
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Property Value Source
Chemical Formula C22H440 [2][4]
Molecular Weight 324.59 g/mol [41[5]
CAS Number 629-98-1 [31[4]
EC Number 211-122-0 [3]
Appearance White, soft solid [1][3]
Odor Almost odorless [11[3]
Melting Point 33-35°C [31[5]
Boiling Point 225 °C @ 5 mmHg [3]
Flash Point 123.4 °C [31[5]

Soluble in alcohol and most

Solubility organic solvents; low solubility [11[2][5]
in water.

Density 0.847 g/cm? [3]

Refractive Index 1.463 [3]

Toxicological Profile

A comprehensive toxicological assessment is crucial for any chemical intended for industrial
use or as a component in consumer products or pharmaceuticals. The following sections
outline the standard battery of tests required to evaluate the safety of a substance like erucyl
alcohol. The experimental protocols are based on internationally accepted OECD
(Organisation for Economic Co-operation and Development) guidelines.

Acute Toxicity

Acute toxicity studies are designed to determine the potential adverse effects of a single or
short-term exposure to a substance. These studies help in classifying the substance for
labeling and in determining the need for precautionary measures.
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Experimental Protocol:

o Oral Toxicity (OECD 423): A single dose of the substance is administered orally to rats.
Animals are observed for mortality and clinical signs of toxicity for up to 14 days. The LD50
(Lethal Dose, 50%) is calculated, which is the dose expected to cause death in 50% of the
test animals.

o Dermal Toxicity (OECD 402): The substance is applied to the shaved skin of rabbits or rats
for 24 hours. Observations for mortality and signs of toxicity are made for 14 days.

« Inhalation Toxicity (OECD 403): Animals are exposed to the substance in the form of a vapor,
dust, or aerosol for a specified period, typically 4 hours. Observations for toxicity and
mortality are conducted for 14 days.

Test Species Route Result

Acute Oral Toxicity

Rat Oral No data available
(LD50)
Acute Dermal Toxicity ) )
Rabbit/Rat Dermal No data available
(LD50)
Acute Inhalation ) ]
Rat Inhalation No data available

Toxicity (LC50)

Irritation and Corrosivity

These tests evaluate the potential of a substance to cause reversible (irritation) or irreversible
(corrosion) damage to the skin and eyes upon contact.

Experimental Protocol:

 Skin Irritation/Corrosion (OECD 404): A small amount of the substance is applied to the
shaved skin of a rabbit for a defined period (e.g., 4 hours). The site is then observed for
signs of erythema (redness) and edema (swelling) at specific intervals (e.g., 1, 24, 48, and
72 hours) and scored.[6][7][8][9][10]
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o Eye Irritation/Corrosion (OECD 405): A single dose of the substance is applied to the
conjunctival sac of one eye of a rabbit. The eye is examined for lesions of the cornea, iris,
and conjunctiva at specific time points.[4][11][12][13][14]

Test Species Result

Skin Irritation Rabbit No data available

Eye Irritation Rabbit No data available
Sensitization

Sensitization is an allergic response that occurs after repeated exposure to a substance.
Experimental Protocol:

e Skin Sensitization (OECD 429 - Local Lymph Node Assay, LLNA): The test substance is
applied to the ears of mice for three consecutive days. The proliferation of lymphocytes in the
draining auricular lymph nodes is measured as an indicator of a sensitization response.[15]
[16][17][18][19]

Test Species Result

Skin Sensitization (LLNA) Mouse No data available

Repeated Dose Toxicity

These studies assess the effects of long-term, repeated exposure to a substance.
Experimental Protocol:

e Subchronic Oral Toxicity (OECD 408): The substance is administered daily in the diet or by
gavage to rodents for 90 days. Effects on body weight, food consumption, clinical signs,
hematology, clinical chemistry, and organ pathology are evaluated.
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Test Duration Species Route Result

Repeated Dose )
o 90-day Rat Oral No data available
Toxicity

Genotoxicity

Genotoxicity tests are performed to identify substances that can cause damage to genetic
material (DNA), which may lead to cancer or heritable defects.

Experimental Protocol:

o Ames Test (OECD 471): This is a bacterial reverse mutation assay that tests the ability of a
substance to induce mutations in several strains of Salmonella typhimurium.

e In Vitro Chromosome Aberration Test (OECD 473): Mammalian cells in culture are exposed
to the test substance, and then examined for chromosomal damage.[3][5][20][21][22]

 In Vivo Micronucleus Test (OECD 474): Rodents are treated with the substance, and their
bone marrow or peripheral blood cells are examined for micronuclei, which are small nuclei
that form around chromosome fragments or whole chromosomes that were not incorporated
into the main nucleus during cell division.[23][24][25][26][27]

Test System Result

Ames Test Bacterial No data available

In Vitro Chromosome

) Mammalian Cells No data available
Aberration
In Vivo Micronucleus Test Rodent No data available
Carcinogenicity

Carcinogenicity studies are long-term studies designed to evaluate the potential of a substance
to cause cancer.

Experimental Protocol (OECD 451):
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e The substance is administered daily to rodents for the majority of their lifespan (e.g., 2 years
for rats). Animals are monitored for the development of tumors.

Test Species Result

Carcinogenicity Rat, Mouse No data available

Reproductive and Developmental Toxicity

These studies assess the potential of a substance to interfere with reproduction and normal

development.
Experimental Protocol:

» Prenatal Developmental Toxicity (OECD 414): Pregnant female animals are dosed with the
substance during the period of organogenesis. The dams and fetuses are examined for
adverse effects.[28][29][30]

o Two-Generation Reproduction Toxicity (OECD 416): The substance is administered to two
generations of animals to assess its effects on all phases of reproduction.[29][31][32]

Test Species Result

Reproductive/Developmental .
Rat No data available

Toxicity

Ecotoxicity

The environmental fate and effects of a chemical are critical for a comprehensive safety

assessment.
Biodegradability
Experimental Protocol (OECD 301):

o Aseries of methods are used to determine the ready biodegradability of a substance in an
aerobic aqueous medium. These tests measure the disappearance of the chemical or the
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amount of carbon dioxide produced over a 28-day period.[33][34][35][36][37]

Test Result

Ready Biodegradability No data available

Aquatic Toxicity
Experimental Protocol:
o Acute toxicity to fish (OECD 203), daphnia (OECD 202), and algae (OECD 201): These tests

determine the concentration of a substance that is lethal to 50% of fish (LC50) or that causes
a 50% reduction in mobility of daphnia or growth of algae (EC50) over a short period.

Test Species Result
Acute Fish Toxicity (LC50) e.g., Rainbow trout No data available
Acute Daphnia Toxicity (EC50)  Daphnia magna No data available

o e.g., Scenedesmus .
Algae Growth Inhibition (EC50) ) No data available
subspicatus

Hazard Identification and Handling

Based on the available information, erucyl alcohol is considered combustible.[1][3] Standard
safe handling procedures for industrial chemicals should be followed.

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side-shields or goggles.[20]
» Skin Protection: Wear chemical-resistant gloves and protective clothing.[20]

e Respiratory Protection: In case of insufficient ventilation or dust formation, wear a suitable
respirator.[20]

Handling and Storage:
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Handle in a well-ventilated area.[20]

Avoid contact with skin and eyes.[20]

Avoid formation of dust and aerosols.[20]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[20]

First Aid Measures:

Inhalation: Move to fresh air.[20]

Skin Contact: Wash off with soap and plenty of water.[20]

Eye Contact: Rinse with pure water for at least 15 minutes.[20]

Ingestion: Rinse mouth with water. Do not induce vomiting.[20]

In all cases of exposure, seek medical attention if symptoms persist.[20]

Visualizations

The following diagrams illustrate typical workflows and conceptual relationships relevant to the
safety assessment of a chemical like erucyl alcohol.
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Caption: General workflow for toxicological assessment.
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Caption: Hypothetical signaling pathway modulation.

© 2025 BenchChem. All rights reserved. 10/13 Tech Support


https://www.benchchem.com/product/b1231324?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Risk Assessment

Hazard Identification

Potential Risk

If Hazard... Is there potential

for exposure?

Hazard Identified

Yes
Is there evidence
No

of adverse effects? |2 __mmma—___ | T
No Hazard Identified

No Significant Risk

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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